Cas no 2172499-15-7 (N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride)

• Product Name: N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride
• CAS No: 2172499-15-7
• MF: C₁₁H₁₃ClN₂S
• MW: 240.752320051193
• CID: 5831774
• PubChem ID: 132398774
• Update Time: 2025-06-09

N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride
• EN300-1654490
• N-Methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline;dihydrochloride
• N-Methyl-3-(2-methylthiazol-4-yl)aniline dihydrochloride
• 2172499-15-7

• Inchi： 1S/C11H12N2S.ClH/c1-8-13-11(7-14-8)9-4-3-5-10(6-9)12-2;/h3-7,12H,1-2H3;1H
• InChI Key： CQNSDLHBRUVKHG-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(C2=CSC(C)=N2)=C1)C.Cl

Computed Properties

• Exact Mass: 276.0254750g/mol
• Monoisotopic Mass: 276.0254750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2Ų

Additional information on N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride

Professional Introduction to N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride (CAS No. 2172499-15-7)

N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride, a compound with the CAS number 2172499-15-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular structure of this compound incorporates a N-methyl group, a 2-methyl-1,3-thiazole moiety, and an aniline core, which collectively contribute to its distinctive chemical behavior and biological activity.

The synthesis of N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride involves a series of carefully orchestrated chemical reactions that highlight the precision and expertise required in modern organic synthesis. The process typically begins with the preparation of the thiazole ring, which is a crucial component of the molecule. The introduction of the 2-methyl group at the 1-position of the thiazole ring enhances the compound's stability and reactivity, making it more amenable to further functionalization. Subsequent steps involve the attachment of the aniline moiety at the 3-position of the thiazole ring, followed by the addition of the N-methyl group to complete the molecular framework.

The dihydrochloride salt form of this compound is particularly noteworthy, as it improves solubility and bioavailability, making it more suitable for pharmaceutical applications. This salt form is achieved by reacting the free base with hydrochloric acid, resulting in a crystalline solid that is stable under standard conditions. The solubility characteristics of N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride make it an attractive candidate for formulation into various dosage forms, including tablets and injectables.

In recent years, N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride has been extensively studied for its potential pharmacological properties. Research has shown that this compound exhibits significant activity against a range of biological targets, including enzymes and receptors involved in inflammatory responses. The presence of the thiazole ring is particularly important, as it has been shown to modulate the activity of several key enzymes such as COX-2 and LOX. These enzymes are implicated in various inflammatory conditions, making N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride a promising candidate for developing new anti-inflammatory therapies.

Moreover, studies have indicated that this compound may have applications in treating neurological disorders. The aniline moiety is known to interact with certain neurotransmitter receptors, which could make it useful in managing conditions such as depression and anxiety. Preliminary research has also explored its potential role in combating antibiotic-resistant bacteria due to its ability to disrupt bacterial cell wall synthesis. This multifaceted activity profile positions N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride as a versatile compound with broad therapeutic implications.

The development of new drug candidates relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools have been instrumental in understanding the interactions between N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride and its target proteins at an atomic level. By predicting binding affinities and identifying key interaction sites, researchers can optimize the compound's structure to enhance its efficacy and reduce potential side effects. This computational approach has accelerated the drug discovery process significantly and has led to several breakthroughs in recent years.

In conclusion, N-methyl-3-(2-methyl-1,3-thiazol-4-yl)aniline dihydrochloride (CAS No. 2172499-15-7) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable compound for further research and development. As our understanding of drug-target interactions continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutic strategies for various diseases.